![molecular formula C26H21N3O4S B284497 2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(1-naphthyl)acetamide](/img/structure/B284497.png)
2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(1-naphthyl)acetamide
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Overview
Description
2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(1-naphthyl)acetamide, also known as DPTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(1-naphthyl)acetamide is not fully understood, but it is believed to act through multiple pathways. One proposed mechanism is its ability to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory prostaglandins. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammatory and immune responses.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo. This compound has also been shown to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT), in vitro and in vivo.
Advantages and Limitations for Lab Experiments
2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(1-naphthyl)acetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities with high purity. It has also been shown to have low toxicity in vitro and in vivo, making it a safe compound for use in scientific research. However, one limitation of this compound is its poor solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(1-naphthyl)acetamide. One area of interest is its potential as a therapeutic agent for the treatment of inflammatory diseases and cancer. Further studies are needed to elucidate its mechanism of action and optimize its pharmacokinetic properties. Additionally, this compound could be used as a tool compound for the study of COX-2 and NF-κB signaling pathways. Finally, the synthesis of analogs of this compound could lead to the discovery of new compounds with improved therapeutic properties.
Synthesis Methods
The synthesis of 2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(1-naphthyl)acetamide involves a multi-step process, starting with the reaction of 1-naphthylamine with ethyl 2-chloroacetate to form N-(1-naphthyl)acetamide. This intermediate is then reacted with 4-amino-5-(3,4-dimethoxyphenyl)thiophene-2-carboxylic acid to form the desired product, this compound. The synthesis of this compound has been optimized to achieve high yields and purity, making it suitable for scientific research.
Scientific Research Applications
2-(5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(1-naphthyl)acetamide has shown potential therapeutic applications in various scientific research studies. It has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. Additionally, this compound has been shown to have anti-cancer properties, inhibiting the growth and proliferation of cancer cells in vitro. Furthermore, this compound has been found to have neuroprotective effects, protecting neurons from oxidative stress and promoting neuronal survival.
Properties
Molecular Formula |
C26H21N3O4S |
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Molecular Weight |
471.5 g/mol |
IUPAC Name |
2-[5-(3,4-dimethoxyphenyl)-4-oxothieno[2,3-d]pyrimidin-3-yl]-N-naphthalen-1-ylacetamide |
InChI |
InChI=1S/C26H21N3O4S/c1-32-21-11-10-17(12-22(21)33-2)19-14-34-25-24(19)26(31)29(15-27-25)13-23(30)28-20-9-5-7-16-6-3-4-8-18(16)20/h3-12,14-15H,13H2,1-2H3,(H,28,30) |
InChI Key |
PQMZCVNFHNTKDW-UHFFFAOYSA-N |
SMILES |
COC1=C(C=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC(=O)NC4=CC=CC5=CC=CC=C54)OC |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CC(=O)NC4=CC=CC5=CC=CC=C54)OC |
Origin of Product |
United States |
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